Cas no 946277-08-3 (6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione)

• Product Name: 6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
• CAS No: 946277-08-3
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 6349724
• PubChem ID: 24283493
• Update Time: 2024-01-05

6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
• SR-01000918432-1
• 6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)furo[2,3-d]pyrimidine-2,4-dione
• AKOS004944521
• 946277-08-3
• VU0607233-1
• 6-(benzylamino)-1,3-dimethyl-5-(p-tolyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione
• SR-01000918432
• F3248-2147

• Inchi： 1S/C22H21N3O3/c1-14-9-11-16(12-10-14)17-18-20(26)24(2)22(27)25(3)21(18)28-19(17)23-13-15-7-5-4-6-8-15/h4-12,23H,13H2,1-3H3
• InChI Key： GMDGVNATBDIDLH-UHFFFAOYSA-N
• SMILES： O1C(=C(C2C=CC(C)=CC=2)C2C(N(C)C(N(C)C1=2)=O)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furo[2,3-d]pyrimidines